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Compound Focus: Calcium alpha-ketoglutarate Monohydrate

CAS No.: 402726-78-7

Cat. No.: S3465738

Synthesis Methods for Calcium Alpha-Ketoglutarate

The following table summarizes the general synthesis pathways as described in patents. Please note that
these are adaptable frameworks, and specific conditions for obtaining the monohydrate crystal form would

need to be optimized through experimentation [1] [2].

Key Example Molar Ratios (Weight Example

Step Reaction . .
Reagents Equivalents) Conditions

| 1 | Formation of Disodium AKG | Alpha-ketoglutaric Acid, Sodium Bicarbonate or Sodium Carbonate | *
With NaHCOs: 0.74 wt eq AKG per 1 wt eq NaHCOs|cite[cite[cite [1] | * Temperature: 10-35°C ¢ Stirring:
~2 hours [1] | || | | » With Na2COs: 1.14 wt eq AKG per 1 wt eq Na2COs [1] | | | 2 | Metathesis to Form
Calcium AKG | Disodium AKG, Calcium Chloride | « ~0.95 wt eq CaClz per 1 wt eq starting AKG [1] | *
Temperature: 65-70°C « Stirring: ~4 hours [1] |

The workflow below illustrates the general synthesis and downstream process based on the methods from the

patents.
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Technical and Practical Considerations

For a successful synthesis, here are some key points distilled from the technical literature:

e Purity and Impurities: The patented methods emphasize that this two-step pathway results in the
formation of Ca-AKG with reduced formation of impurities, which is a significant advantage for
pharmaceutical applications [1] [2].

¢ Solvent and Concentration: The reactions are carried out in an aqueous (water) solution. The
patent suggests a calcium chloride solution concentration in the range of 0.2 to 0.5 weight
equivalents per one weight equivalent of water [1].
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e Characterization and Identity: While the synthesis product is Calcium Alpha-Ketoglutarate, you can
confirm the molecular structure of the final compound against known references. The PubChem
database lists CID 45357500 for Calcium alpha-ketoglutarate Monohydrate [3].

How to Proceed with Your Research

Given the need for a monohydrate-specific protocol, you may find these avenues helpful:

¢ Refine the Crystallization Step: The final purification and crystallization step is where the
monohydrate form is most likely defined. You will need to experiment with parameters such as
cooling rate, solvent evaporation rate, and temperature to consistently produce the monohydrate
crystals.

e Conduct a Deeper Patent Analysis: Use the provided patent numbers (WO2020068705A1 and
KR20210065120A) to access the full documents, which may contain more detailed examples or
claims related to crystalline forms [1] [2].

¢ Perform Analytical Characterization: Use techniques like Thermogravimetric Analysis (TGA) to
determine water content and X-ray Powder Diffraction (XRPD) to identify the specific crystalline
form of your final product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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